Cas no 1213918-01-4 ((2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1213918-01-4
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• MDL: MFCD09254079
• CID: 5591661
• PubChem ID: 66514445
• Update Time: 2025-07-22

(2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
• (S)-2-Amino-2-(3-fluoro-4-(trifluoromethyl)phenyl)ethanol
• (s)-2-Amino-2-(3-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol
• Benzeneethanol, β-amino-3-fluoro-4-(trifluoromethyl)-, (βS)-
• EN300-1930835
• AKOS015928954
• DTXSID501206703
• CS-0352910
• Y12077
• 1213918-01-4
• (betaS)-beta-Amino-3-fluoro-4-(trifluoromethyl)benzeneethanol
• (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD09254079
• Inchi： 1S/C9H9F4NO/c10-7-3-5(8(14)4-15)1-2-6(7)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m1/s1
• InChI Key： RHPCYPZQMMYPPR-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC=C(C(F)(F)F)C(F)=C1

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 300.7±37.0 °C(Predicted)
• pka: 12.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol

Chemical Profile of (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 1213918-01-4)

The compound (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol, identified by its CAS number 1213918-01-4, represents a significant advancement in the field of pharmaceutical chemistry. This chiral molecule, featuring a complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both fluorine and trifluoromethyl substituents enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied for their ability to modulate metabolic stability, lipophilicity, and binding affinity. The specific arrangement of substituents in (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol contributes to its unique chemical properties, which may be exploited in the design of novel therapeutic agents. For instance, the fluoro group at the 3-position of the phenyl ring can influence electronic distribution, thereby affecting interactions with biological targets.

The stereochemistry of this compound, denoted by the (2S) configuration, is critical for its biological activity. Chiral centers are often pivotal in determining the efficacy and selectivity of drugs, and the precise three-dimensional arrangement of atoms in (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol may play a crucial role in its interaction with enzymes and receptors. This aspect has been a focal point in modern drug discovery, where enantiopurity is often a prerequisite for clinical success.

Current research in medicinal chemistry increasingly emphasizes the development of molecules with enhanced physicochemical properties. The trifluoromethyl group in this compound contributes to increased lipophilicity, which can improve membrane permeability and oral bioavailability. Such modifications are frequently employed to optimize pharmacokinetic profiles, ensuring that therapeutic agents reach their target sites effectively. Additionally, the fluoro substituent may contribute to metabolic stability by resisting degradation pathways that typically affect hydroxyl-containing compounds.

The structural motif of (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol also suggests potential applications in the synthesis of more complex derivatives. Its scaffold can serve as a versatile building block for exploring novel pharmacophores, particularly in the realm of central nervous system (CNS) drugs and anti-inflammatory agents. The combination of an amino group and fluoro-substituted aromatic ring provides multiple sites for functionalization, allowing chemists to tailor properties such as solubility and receptor binding affinity.

Advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques enable researchers to predict interactions between (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol and biological targets with high precision. These simulations have become indispensable tools for guiding experimental design and optimizing lead compounds before they enter clinical trials. By leveraging such methodologies, scientists can accelerate the drug discovery process while minimizing costly trial-and-error approaches.

In parallel, synthetic methodologies have evolved to accommodate the growing complexity of pharmaceutical intermediates like (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol. Modern synthetic routes often incorporate asymmetric catalysis to achieve high enantiomeric purity efficiently. Transition metal-catalyzed reactions have emerged as particularly powerful tools for constructing chiral centers with minimal racemization. These innovations not only streamline production but also enhance scalability for industrial applications.

The potential therapeutic applications of this compound are still being explored through preclinical studies. Preliminary data suggest that derivatives based on its core structure may exhibit desirable effects in areas such as pain management and neuroprotection. However, comprehensive characterization is necessary to fully elucidate its pharmacological profile before moving toward human trials. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into viable therapeutic options.

Regulatory considerations also play a significant role in advancing compounds like (2S)-2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol through development pipelines. Ensuring compliance with international guidelines on quality control and safety is paramount before any compound can be approved for medical use. Robust analytical methods must be established to verify purity standards throughout manufacturing processes, thereby safeguarding patient well-being.

Looking ahead, continued innovation in synthetic chemistry will likely expand the utility of scaffolds similar to that found in this compound. Emerging technologies such as flow chemistry and biocatalysis offer new ways to construct complex molecules efficiently while reducing environmental impact—a critical consideration in sustainable pharmaceutical development today. By integrating these approaches with traditional synthetic techniques, researchers can develop more versatile tools for drug discovery over time.